2-(4-methanesulfonyl-phenyl)-2H-pyrazole-3-carbaldehyde

• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol
• IUPAC Name: 2-(4-methylsulfonylphenyl)pyrazole-3-carbaldehyde
• InChI: InChI=1S/C11H10N2O3S/c1-17(15,16)11-4-2-9(3-5-11)13-10(8-14)6-7-12-13/h2-8H,1H3
• InChI Key: QMPLQTZHKQTZIK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)N2C(=CC=N2)C=O

Description

2-(4-methanesulfonyl-phenyl)-2H-pyrazole-3-carbaldehyde is a useful research compound. Its molecular formula is C11H10N2O3S and its molecular weight is 250.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-methanesulfonyl-phenyl)-2H-pyrazole-3-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-methanesulfonyl-phenyl)-2H-pyrazole-3-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 4-(methylsulfonyl)phenylhydrazine hydrochloride (0.75 g, 4.02 mmol, 1.00 equiv) in ethanol (20 mL) was added 4-(dimethylamino)-1,1-dimethoxybut-3-en-2-one (0.7 g, 4.0 mmol, 1.0 equiv). The resulting mixture was heated at reflux (48 hr) then concentrated. To a solution of the crude residue in acetone (10 mL) was added 6N HCl (2 mL). The resulting solution was allowed to stir at room temperature for 30 min, then was partitioned between ethyl acetate and water. The organic extract was washed with water, saturated sodium bicarbonate, brine and dried (sodium sulfate). Concentration afforded 2-(4-methanesulfonyl-phenyl)-2H-pyrazole-3-carbaldehyde admixed with regioisomer 1-(4-methanesulfonyl-phenyl)-1H-pyrazole-3-carbaldehyde (ca. 10/1). The crude material was used without further purification.